Cas no 102719-94-8 (Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-)

• Product Name: Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-
• CAS No: 102719-94-8
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• CID: 199920
• Update Time: 2024-03-01

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-
• EnterocarpamI

• Inchi： 1S/C18H15NO5/c1-22-11-6-4-5-8-12(11)17(24-3)15-13-9(18(21)19-15)7-10(20)16(23-2)14(8)13/h4-7,20H,1-3H3,(H,19,21)
• InChI Key： ZVCOGBCCWNHWGZ-UHFFFAOYSA-N
• SMILES： N1C2=C3C(C(OC)=C(O)C=C3C1=O)=C1C=CC=C(OC)C1=C2OC

Computed Properties

• Exact Mass: 325.09505
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 1.186

Experimental Properties

• PSA: 77.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams